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Compound of Interest

3,4-Dimethylbenzenesulfonyl
Compound Name:
chloride

cat. No.: B1333927

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 3,4-
Dimethylbenzenesulfonyl chloride (CAS No. 2905-30-8). The information is intended to
support research, development, and quality control activities involving this compound. All
guantitative data is presented in a clear, tabular format for ease of reference. Detailed
experimental protocols for the determination of key physical properties are also provided.

Core Physical Properties

The physical characteristics of 3,4-Dimethylbenzenesulfonyl chloride are fundamental to its
handling, storage, and application in synthetic chemistry.

Quantitative Data Summary

The table below summarizes the key physical properties of 3,4-Dimethylbenzenesulfonyl
chloride.
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Physical Property Value

Molecular Formula CsHoCIO2S

Molecular Weight 204.67 g/mol [1]

Melting Point 118-120 °C[2][3][4]

Boiling Point 295 °C[2][3][4]

Density 1.29 g/cm3[3][4]

Appearance Off-white to light brown solid[2][3]
Solubility Reacts with water

Storage Inert atmosphere, room temperature[1]

Experimental Protocols

Standard laboratory procedures are employed to determine the physical properties of solid
organic compounds like 3,4-Dimethylbenzenesulfonyl chloride.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. It is
a crucial indicator of purity.[5]

Methodology:

o Sample Preparation: A small amount of the finely powdered solid is introduced into a
capillary tube, which is sealed at one end. The tube is then gently tapped to pack the sample
at the bottom.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Mel-
Temp or Thiele tube, adjacent to a calibrated thermometer.[3]

e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://m.chemicalbook.com/ProductChemicalPropertiesCB5699221_EN.htm
https://m.chemicalbook.com/CASEN_2905-30-8.htm
https://www.finetechnology-ind.com/product/detail/2905-30-8
https://www.fishersci.ca/shop/products/3-4-dimethylbenzenesulfonyl-chloride-98-thermo-scientific/p-7027786
https://m.chemicalbook.com/CASEN_2905-30-8.htm
https://www.finetechnology-ind.com/product/detail/2905-30-8
https://www.fishersci.ca/shop/products/3-4-dimethylbenzenesulfonyl-chloride-98-thermo-scientific/p-7027786
https://www.finetechnology-ind.com/product/detail/2905-30-8
https://www.fishersci.ca/shop/products/3-4-dimethylbenzenesulfonyl-chloride-98-thermo-scientific/p-7027786
https://m.chemicalbook.com/CASEN_2905-30-8.htm
https://www.finetechnology-ind.com/product/detail/2905-30-8
https://m.chemicalbook.com/ProductChemicalPropertiesCB5699221_EN.htm
https://www.benchchem.com/product/b1333927?utm_src=pdf-body
https://www.smolecule.com/products/s715015
https://www.finetechnology-ind.com/product/detail/2905-30-8
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Observation: The temperature at which the first drop of liquid appears (onset of melting) and
the temperature at which the entire sample becomes liquid (completion of melting) are
recorded. This range is the melting point of the substance.[3] For a pure compound, this
range is typically narrow.[5]

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid. For a solid compound like 3,4-Dimethylbenzenesulfonyl chloride, this
would be determined at a reduced pressure to avoid decomposition at high temperatures.

Methodology (Capillary Method):

o Sample Preparation: A small amount of the substance is placed in a fusion tube. A capillary
tube, sealed at one end, is inverted and placed into the fusion tube with the open end
submerged in the sample.[2]

e Apparatus Setup: The fusion tube is attached to a thermometer and heated in a suitable
heating bath (e.g., Thiele tube with high-boiling point oil).

e Heating: The apparatus is heated slowly and uniformly.[2]

o Observation: As the liquid heats, air trapped in the capillary tube will be expelled. The
temperature is noted when a rapid and continuous stream of bubbles emerges from the open
end of the capillary tube. This indicates that the vapor pressure of the liquid has equaled the
external pressure.[2]

Density Determination of a Solid

The density of a solid is its mass per unit volume.
Methodology (Displacement Method):

» Mass Measurement: The mass of a sample of the solid is accurately determined using an
analytical balance.

» Volume Measurement: A graduated cylinder is partially filled with a liquid in which the solid is
insoluble (and does not react with). The initial volume of the liquid is recorded. The weighed
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solid is then carefully submerged in the liquid, and the new volume is recorded. The volume
of the solid is the difference between the final and initial volume readings.

o Calculation: The density is calculated by dividing the mass of the solid by its determined
volume.

Visualized Workflow: Synthesis of a
Dimethylbenzenesulfonyl Chloride

The following diagram illustrates a general synthetic pathway for the preparation of a
dimethylbenzenesulfonyl chloride, a logical workflow relevant to the compound in question.

. Dimethylbenzenesulfonic 3,4-Dimethylbenzenesulfonyl
Dimethylbenzene forms in situ Acid intermediate Chloride
(Xylene) >

Sulfonation/
Chlorination

__________________ >
HCI (gas)
Chlorosulfonic Acid

Click to download full resolution via product page

Caption: Synthetic pathway for Dimethylbenzenesulfonyl Chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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